Cas no 1219963-77-5 (Methyl 4-(Piperidin-4-ylmethoxy)benzoate Hydrochloride)
Methyl 4-(Piperidin-4-ylmethoxy)benzoate Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-(4-piperidinylmethoxy)benzoatehydrochloride
- Methyl 4-(4-piperidinylmethoxy)benzoate hydrochloride
- methyl 4-(piperidin-4-ylmethoxy)benzoate hydrochloride
- Methyl 4-(Piperidin-4-ylmethoxy)benzoate Hydrochloride
-
- Inchi: 1S/C14H19NO3.ClH/c1-17-14(16)12-2-4-13(5-3-12)18-10-11-6-8-15-9-7-11;/h2-5,11,15H,6-10H2,1H3;1H
- InChI Key: GSSXSWSNEGHDBT-UHFFFAOYSA-N
- SMILES: Cl.O(C1C=CC(C(=O)OC)=CC=1)CC1CCNCC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 256
- Topological Polar Surface Area: 47.6
Methyl 4-(Piperidin-4-ylmethoxy)benzoate Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M322595-10mg |
Methyl 4-(Piperidin-4-ylmethoxy)benzoate Hydrochloride |
1219963-77-5 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M322595-50mg |
Methyl 4-(Piperidin-4-ylmethoxy)benzoate Hydrochloride |
1219963-77-5 | 50mg |
$ 115.00 | 2022-06-04 | ||
| TRC | M322595-100mg |
Methyl 4-(Piperidin-4-ylmethoxy)benzoate Hydrochloride |
1219963-77-5 | 100mg |
$ 185.00 | 2022-06-04 |
Methyl 4-(Piperidin-4-ylmethoxy)benzoate Hydrochloride Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on Methyl 4-(Piperidin-4-ylmethoxy)benzoate Hydrochloride
Methyl 4-(Piperidin-4-ylmethoxy)benzoate Hydrochloride: A Comprehensive Overview
Methyl 4-(Piperidin-4-ylmethoxy)benzoate Hydrochloride, also known by its CAS number 1219963-77-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a benzoate ester group attached to a piperidine ring, which contributes to its diverse chemical reactivity and biological activity.
The synthesis of Methyl 4-(Piperidin-4-ylmethoxy)benzoate Hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. This is followed by esterification with methanol to form the methyl ester, which is then subjected to nucleophilic substitution with a piperidine derivative. The final step involves protonation to yield the hydrochloride salt, ensuring optimal stability and solubility for subsequent applications.
Recent studies have highlighted the potential of Methyl 4-(Piperidin-4-ylmethoxy)benzoate Hydrochloride as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel anti-inflammatory agents, where its piperidine moiety plays a crucial role in modulating biological activity. Additionally, the compound has been investigated for its potential as a building block in the construction of complex heterocyclic frameworks, which are essential in modern drug design.
The structural versatility of Methyl 4-(Piperidin-4-ylmethoxy)benzoate Hydrochloride allows for extensive functionalization, making it a valuable intermediate in organic synthesis. Its ability to undergo various transformations, such as nucleophilic aromatic substitution and cross-coupling reactions, has been extensively documented in recent literature. These properties underscore its importance as a key component in the development of advanced chemical libraries for high-throughput screening.
In terms of biological activity, Methyl 4-(Piperidin-4-ylmethoxy)benzoate Hydrochloride has shown promising results in preclinical studies targeting inflammatory diseases. Its ability to inhibit key enzymes involved in inflammatory pathways suggests potential therapeutic applications. Furthermore, ongoing research is exploring its role as a modulator of ion channels, which could pave the way for novel treatments in neurodegenerative disorders.
The synthesis and characterization of Methyl 4-(Piperidin-4-ylmethoxy)benzoate Hydrochloride have been optimized to ensure high purity and consistency, which are critical for downstream applications. Advanced analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy, have been employed to confirm its structure and purity.
In conclusion, Methyl 4-(Piperidin-4-ylmethoxy)benzoate Hydrochloride stands out as a versatile and valuable compound in contemporary chemical research. Its unique properties, coupled with recent advancements in synthetic methodologies and biological applications, position it as a key player in the development of innovative therapeutic agents.
1219963-77-5 (Methyl 4-(Piperidin-4-ylmethoxy)benzoate Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)